Cas no 951155-18-3 ((2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide)

• Product Name: (2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide
• CAS No: 951155-18-3
• MF: C₂₃H₂₈N₂O
• MW: 348.481225967407
• CID: 1060203
• Update Time: 2025-05-30

(2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-[2-[2-(1-Methyl-2-piperidinyl)ethyl]phenyl]-3-phenyl-2-propenamide
• (E)-N-[2-[2-(1-methylpiperidin-2-yl)ethyl]phenyl]-3-phenylprop-2-enamide
• (2E)-N-[2-[2-(1-Methyl-2-piperidinyl)ethyl]phenyl]-3-phenyl-2-propenamide (ACI)
• (2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide

• Inchi： 1S/C23H28N2O/c1-25-18-8-7-12-21(25)16-15-20-11-5-6-13-22(20)24-23(26)17-14-19-9-3-2-4-10-19/h2-6,9-11,13-14,17,21H,7-8,12,15-16,18H2,1H3,(H,24,26)/b17-14+
• InChI Key： UXIPFQUBOVWAQW-SAPNQHFASA-N
• SMILES： C(C1=CC=CC=C1NC(=O)/C=C/C1C=CC=CC=1)CC1CCCCN1C

Computed Properties

• Exact Mass: 348.22000

Experimental Properties

• PSA: 35.83000
• LogP: 5.34280

Additional information on (2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide

Introduction to (2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide (CAS No. 951155-18-3)

(2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 951155-18-3, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound is characterized by a phenyl ring substituted with an amide group, connected to an ethyl chain that further extends into a piperidine ring. The presence of the piperidine moiety introduces a nitrogen atom into the molecular framework, which is often associated with enhanced binding affinity and selectivity in biological targets. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the versatility of heterocyclic compounds. The (2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide structure exemplifies this trend, as it combines the stability of aromatic systems with the functional flexibility of nitrogen-containing heterocycles. Such combinations have been shown to enhance pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The piperidine ring is a common structural motif found in many drugs used to treat conditions such as depression, anxiety, and Parkinson's disease. By incorporating this moiety into the molecular structure, researchers aim to exploit its known pharmacological properties while introducing novel modifications that could improve therapeutic efficacy and reduce side effects.

Recent studies have highlighted the importance of optimizing molecular connectivity and electronic distribution in drug candidates. The (2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide molecule exhibits an elegant balance between these factors, with its double bond contributing to rigidity while the amide group allows for conformational flexibility. This balance is essential for achieving optimal binding interactions with biological targets, such as proteins and nucleic acids.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methodologies not only enhance synthetic efficiency but also allow for modular design, enabling researchers to modify specific parts of the molecule to fine-tune its biological activity.

In vitro studies have begun to unravel the potential pharmacological profile of (2E)-N-2-2-(1-Methyl-2-piperidinyl)ethylphenyl-3-phenyl-2-propenamide. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and neurodegeneration. The phenyl ring and amide group appear to play crucial roles in modulating enzyme-substrate interactions, leading to reduced activity levels of target enzymes. This finding aligns with emerging trends in drug discovery, where dual-target inhibition is being explored as a strategy to enhance therapeutic outcomes.

The compound's chemical properties also make it an attractive candidate for further development as an imaging agent or contrast agent in medical diagnostics. The presence of aromatic rings enhances its interaction with spectroscopic probes, making it suitable for applications such as magnetic resonance imaging (MRI) or positron emission tomography (PET). Such applications could provide valuable insights into disease mechanisms and facilitate early detection and monitoring of treatment responses.

As research progresses, computational modeling and molecular dynamics simulations are being increasingly utilized to predict the behavior of complex molecules like (2E)-N-2-(1-Methyl)-ethylphenyl-(3-phenoxy)-propenamide. These tools allow researchers to visualize how the compound interacts with biological targets at an atomic level, providing critical insights into binding affinities, metabolic pathways, and potential side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of success in clinical trials.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through stringent testing protocols. The development pipeline for compounds like (CAS No. 95115518) must navigate these challenges carefully to ensure compliance with international standards. However, the unique properties of this molecule offer hope that it may overcome existing hurdles by demonstrating superior pharmacological profiles compared to conventional drugs.

In conclusion, the exploration of novel compounds such as (CAS No 95115518) represents a cornerstone of modern pharmaceutical research. Its intricate structure combines elements known to contribute to biological activity while offering opportunities for innovation through synthetic chemistry advancements. As scientists continue to uncover its potential applications across multiple therapeutic areas, this compound stands out as a testament to the ongoing quest for safer and more effective treatments for human diseases.